Cas no 83439-42-3 (2,6-Heptadienoic acid, methyl ester)

• Product Name: 2,6-Heptadienoic acid, methyl ester
• CAS No: 83439-42-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 671613
• PubChem ID: 53838089
• Update Time: 2025-04-19

2,6-Heptadienoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienoic acid, methyl ester
• methyl hepta-2,6-dienoate
• DTXSID90707036
• 83439-42-3

• Inchi： 1S/C8H12O2/c1-3-4-5-6-7-8(9)10-2/h3,6-7H,1,4-5H2,2H3
• InChI Key： GHDDNOPAVQADSN-UHFFFAOYSA-N
• SMILES： O(C)C(C=CCCC=C)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų